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Introduction

Brr2 (also known as SNRNP200) is a crucial RNA helicase involved in the activation of the
spliceosome, a key molecular machine responsible for pre-mRNA splicing. Its role in unwinding
the U4/U6 snRNA duplex is a critical step for catalytic activation of the spliceosome.
Dysregulation of Brr2 activity has been implicated in diseases such as Retinitis Pigmentosa
and certain cancers, making it an attractive target for therapeutic intervention. Brr2-IN-2 is a
potent inhibitor of the ATPase activity of Brr2, offering a valuable tool for studying the biological
functions of this helicase and for potential drug development. These application notes provide
detailed protocols for utilizing Brr2-IN-2 and a related allosteric inhibitor, Brr2 inhibitor C9, in
cell culture experiments to investigate their effects on cellular processes.

Product Information
Brr2-IN-2 (Compound 30)

Brr2-IN-2 is a spiro[indole-3,2'-pyrrolidin]-2(1H)-one based inhibitor of Brr2. It exhibits potent
inhibition of the ATPase activity of Brr2.
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Brr2 inhibitor C9

Brr2 inhibitor C9 is an allosteric inhibitor of the spliceosomal RNA helicase Brr2. It binds to a
site distinct from the ATP and RNA binding sites, providing a different mode of inhibition.

Data Presentation

Inhibitor Target Assay IC50 Reference
Brr2-IN-2 o

Brr2 ATPase Activity 42 nM [11[2][3]
(Compound 30)
Brr2 inhibitor C9 Brr2 ATPase Activity 1.8 uM [4]

S RNA Binding (U4
Brr2 inhibitor C9 Brr2 2.3 uM [4]
SNRNA)
Cell Line Treatment Effect Reference
HelLa, HCT116, MDA- o Inhibition of
Brr2 inhibitor C9 ) ) [4]

MB-231 proliferation

Blocks pre-mRNA
Brr2 inhibitor C9 (5 splicing, leading to
Hela _ [4]
UM, 24h) accumulation of

splicing intermediates.

Signaling Pathway and Experimental Workflow
Diagrams
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Figure 1: Simplified signaling pathway showing the role of Brr2 in spliceosome activation and
the inhibitory action of Brr2-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for Brr2-IN-2 in Cell
Culture Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587573/docs#application-notes-and-protocols-for-
brr2-in-2-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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